4-chloro-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-chloro-1-ethyl-N-[3-(trifluoromethyl)phenyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C13H11ClF3N3O/c1-2-20-7-10(14)11(19-20)12(21)18-9-5-3-4-8(6-9)13(15,16)17/h3-7H,2H2,1H3,(H,18,21)
• InChI Key: YVRICIUDLNXNFA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(=O)NC2=CC=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C13H11ClF3N3O
• Molecular Weight: 317.69 g/mol
• Solubility: 8.4 [ug/mL] (The mean of the results at pH 7.4)

Description

4-chloro-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. It is commonly referred to as CEP-33779 and is a selective inhibitor of the Janus kinase 2 (JAK2) and signal transducer and activator of transcription 3 (STAT3) pathways.

Scientific Research Applications

CEP-33779 has been extensively studied for its potential applications in various fields, including cancer research, immunology, and neurobiology. In cancer research, CEP-33779 has been shown to inhibit the growth of tumor cells by blocking the 4-chloro-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide/STAT3 signaling pathway, which is known to play a critical role in cancer cell proliferation, survival, and migration. In immunology, CEP-33779 has been shown to modulate the immune response by regulating the production of cytokines and chemokines. In neurobiology, CEP-33779 has been shown to improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative diseases.

Mechanism of Action

CEP-33779 selectively inhibits the 4-chloro-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide/STAT3 signaling pathway by binding to the ATP-binding site of 4-chloro-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide and preventing its activation. This leads to the inhibition of downstream STAT3 signaling, which is responsible for the transcriptional activation of genes involved in cell proliferation, survival, and migration. The inhibition of 4-chloro-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide/STAT3 signaling by CEP-33779 has been shown to induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation, and modulate the immune response.
Biochemical and Physiological Effects:
CEP-33779 has been shown to have various biochemical and physiological effects in different cell types and animal models. In cancer cells, CEP-33779 induces cell cycle arrest and apoptosis, reduces the expression of anti-apoptotic proteins, and inhibits tumor growth and metastasis. In immune cells, CEP-33779 modulates the production of cytokines and chemokines, reduces inflammation, and enhances the immune response. In animal models of neurodegenerative diseases, CEP-33779 improves cognitive function, reduces neuroinflammation, and protects against neuronal damage.

Advantages and Limitations for Lab Experiments

CEP-33779 has several advantages for lab experiments, including its selectivity for 4-chloro-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide/STAT3 signaling, its well-established synthesis method, and its availability for scientific research purposes. However, there are also some limitations to using CEP-33779 in lab experiments, including its potential off-target effects, its limited solubility in water, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research related to CEP-33779. One area of interest is the development of more potent and selective inhibitors of 4-chloro-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide/STAT3 signaling, which could have improved efficacy and reduced toxicity compared to CEP-33779. Another area of interest is the investigation of the role of 4-chloro-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide/STAT3 signaling in other diseases, such as autoimmune diseases and cardiovascular diseases. Additionally, the combination of CEP-33779 with other drugs or therapies could be explored as a potential treatment strategy for cancer and other diseases.

Synthesis Methods

The synthesis of CEP-33779 involves multiple steps, including the reaction of 4-chloropyrazole with ethyl chloroformate, followed by the reaction with 3-(trifluoromethyl)aniline and 1,1'-carbonyldiimidazole. The final product is obtained after purification through column chromatography. The synthesis method of CEP-33779 has been well-established, and the compound is readily available for scientific research purposes.